Cas no 19985-71-8 (2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride
• CAS No: 19985-71-8
• MF: C₁₀H₁₂ClNS
• MW: 213.726980209351
• CID: 232549
• PubChem ID: 209554
• Update Time: 2025-06-10

2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ethanamine,hydrochloride (1:1)
• 2-(1-benzothiophen-3-yl)ethanamine,hydrochloride
• EN300-43085
• 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride
• Z432090862
• 2-(1-benzothiophen-3-yl)ethanamine;hydrochloride
• Benzo(b)thiophene-3-ethylamine, hydrochloride
• 2-(benzo[b]thiophen-3-yl)ethanamine hydrochloride
• Benzo[b]thiophene-3-ethanamine, hydrochloride (1:1)
• 19985-71-8
• PVEKDTORMRYTRT-UHFFFAOYSA-N
• AKOS026743450
• 2-(1-Benzothien-3-yl)ethanamine hydrochloride
• 2-(benzo[b]thien-3-yl)ethylamine hydrochloride
• 3-[2-aminoethyl)benzo [b]thiophene hydrochloride
• 2-(benzo[b]thiophen-3-yl)ethanaminehydrochloride
• 3-[2-aminoethyl)benzo[b]thiophene hydrochloride
• SCHEMBL2967756
• J-012918
• DTXSID40173782

• Inchi： 1S/C10H11NS.ClH/c11-6-5-8-7-12-10-4-2-1-3-9(8)10;/h1-4,7H,5-6,11H2;1H
• InChI Key： PVEKDTORMRYTRT-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(CCN)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 213.03806
• Monoisotopic Mass: 213.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Melting Point: 222-224 °C
• Boiling Point: 315°Cat760mmHg
• Flash Point: 144.3°C
• PSA: 26.02

2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(1-Benzothiophen-3-yl)ethan-1-amine Hydrochloride (CAS No. 19985-71-8)

2-(1-Benzothiophen-3-yl)ethan-1-amine hydrochloride (CAS No. 19985-71-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzothiophene derivatives, which are known for their diverse biological activities. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications.

The molecular structure of 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride features a benzothiophene core linked to an ethylamine moiety, which is protonated to form the hydrochloride salt. This structural configuration is pivotal for its interactions with biological targets, particularly in the central nervous system. Researchers have explored its potential as a precursor or intermediate in the synthesis of more complex molecules, including those with therapeutic applications.

In recent years, the demand for benzothiophene-based compounds has surged due to their relevance in drug discovery and development. For instance, 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride has been studied for its role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health research. This compound's unique properties make it a subject of interest for scientists investigating novel treatments for neurological disorders.

From a synthetic chemistry perspective, the preparation of 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride involves multi-step organic reactions, including cyclization and amination processes. The purity and yield of the final product are critical, as they directly impact its efficacy in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure the compound meets stringent quality standards.

The versatility of 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride extends beyond pharmaceuticals. It has also found utility in material science, where its aromatic and amine functionalities contribute to the development of organic semiconductors and photovoltaic materials. This dual applicability underscores its importance in both life sciences and advanced technology sectors.

For researchers and industry professionals, understanding the physicochemical properties of 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride is essential. Its melting point, solubility profile, and stability under various conditions are well-documented, providing a reliable foundation for experimental design. Additionally, safety data sheets (SDS) offer guidance on handling and storage to ensure compliance with laboratory protocols.

As the scientific community continues to explore the potential of benzothiophene derivatives, 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride remains a compound of high interest. Its role in drug discovery, neuroscience, and material science highlights its multifaceted applications. Future research may uncover even more innovative uses, further solidifying its position in the realm of specialized chemicals.

In conclusion, 2-(1-benzothiophen-3-yl)ethan-1-amine hydrochloride (CAS No. 19985-71-8) is a valuable compound with broad relevance across multiple scientific disciplines. Its unique structural features and functional groups make it a versatile tool for researchers aiming to address complex challenges in health and technology. By staying informed about its properties and applications, professionals can leverage its potential to drive innovation and discovery.